1-(2,3-Dimethylphenyl)-3-(2-((6-((4-methylpyridin-2-yl)amino)pyridazin-3-yl)amino)ethyl)urea

• IUPAC Name: 1-(2,3-dimethylphenyl)-3-[2-[[6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl]amino]ethyl]urea
• InChI: InChI=1S/C21H25N7O/c1-14-9-10-22-20(13-14)26-19-8-7-18(27-28-19)23-11-12-24-21(29)25-17-6-4-5-15(2)16(17)3/h4-10,13H,11-12H2,1-3H3,(H,23,27)(H,22,26,28)(H2,24,25,29)
• InChI Key: LBEWGMZXMXDTHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NC2=NN=C(C=C2)NCCNC(=O)NC3=CC=CC(=C3C)C
• Molecular Formula: C21H25N7O
• Molecular Weight: 391.5 g/mol

Description

1-(2,3-Dimethylphenyl)-3-(2-((6-((4-methylpyridin-2-yl)amino)pyridazin-3-yl)amino)ethyl)urea is a useful research compound. Its molecular formula is C21H25N7O and its molecular weight is 391.479. The purity is usually 95%.
BenchChem offers high-quality 1-(2,3-Dimethylphenyl)-3-(2-((6-((4-methylpyridin-2-yl)amino)pyridazin-3-yl)amino)ethyl)urea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2,3-Dimethylphenyl)-3-(2-((6-((4-methylpyridin-2-yl)amino)pyridazin-3-yl)amino)ethyl)urea including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Synthesis and Material Science

• Synthesis and Reactions: Ureas and their derivatives are pivotal in synthesizing various heterocyclic compounds, demonstrating significant antioxidant activity and potential for material science applications. For example, the synthesis and antioxidant activity of 3-(pyrrol-1-yl)-4,6-dimethyl selenolo[2,3-b]pyridine derivatives highlight the role of similar structures in generating compounds with remarkable antioxidant properties (R. Zaki et al., 2017).
• Complexation and Molecular Interactions: Research on heterocyclic ureas and their complexation-induced unfolding demonstrates their potential in forming multiply hydrogen-bonded complexes, relevant for designing novel materials and understanding molecular interactions (P. Corbin et al., 2001).

Biological Applications

• Antibacterial Activity: Some urea derivatives have been evaluated for their antibacterial activity, underscoring the potential of urea-based compounds in developing new antimicrobial agents. For instance, novel heterocyclic compounds containing a sulfonamido moiety have shown high antibacterial activity, illustrating the biomedical relevance of such structures (M. E. Azab et al., 2013).
• Corrosion Inhibition: Urea derivatives also find applications in corrosion inhibition, protecting materials from degradation. 1,3,5-triazinyl urea derivatives, for example, have been shown to effectively inhibit mild steel corrosion in acidic conditions, indicating their utility in material preservation (B. Mistry et al., 2011).